Cas no 919029-16-6 (1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919029-16-6
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 5363430
• Update Time: 2025-10-23

1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,4,9-tetramethyl-7-(4-methylbenzyl)-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• 1,3,4,9-tetramethyl-7-[(4-methylphenyl)methyl]-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C19H22N6O2/c1-11-6-8-14(9-7-11)10-24-17(26)15-16(22(4)19(24)27)20-18-23(5)21-12(2)13(3)25(15)18/h6-9,13H,10H2,1-5H3
• InChI Key： WNKUZFSNSXKJJA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C)N=C(C)C(C)N23)N(C)C(N1CC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 659
• XLogP3: 2.3
• Topological Polar Surface Area: 74

Additional information on 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Analysis of 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 919029-16-6)

The compound 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 919029-16-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug development. Its unique structure, featuring a purine core modified with triazine and methylphenyl groups, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to naturally occurring purine derivatives.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl derivative stands out due to its ability to interact with specific protein targets, such as kinases and phosphodiesterases. This interaction is facilitated by its triazino-purine scaffold, which mimics the binding motifs of endogenous nucleotides. As a result, this compound is being explored for its potential in drug discovery pipelines, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most frequently searched questions in the realm of heterocyclic chemistry is how structural modifications impact bioactivity. The methylphenyl substitution at the 7-position of the purine-dione core in this compound enhances its lipophilicity, thereby improving membrane permeability—a critical factor for oral bioavailability. Additionally, the tetramethyl groups contribute to metabolic stability, addressing a common challenge in the design of small-molecule drugs. These features align with current trends in precision medicine, where researchers prioritize compounds with optimized pharmacokinetic profiles.

The synthesis of 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves multi-step organic transformations, including cyclocondensation and N-alkylation reactions. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using greener solvents and catalysts, reducing environmental impact without compromising yield.

From a commercial perspective, the compound’s CAS No. 919029-16-6 is a key identifier for procurement and regulatory compliance. Suppliers often highlight its availability as a research-grade chemical, catering to academic and industrial laboratories. Its applications extend beyond therapeutics, with potential uses in materials science, such as the development of organic semiconductors or fluorescent probes. This versatility underscores its value in interdisciplinary research.

In conclusion, 1,3,4,9-tetramethyl-7-(4-methylphenyl)methyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its structural complexity and functional adaptability make it a subject of ongoing investigation, particularly in the context of targeted therapy and biomolecular engineering. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals and functional materials.